Cas no 1396871-84-3 (1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide
• CAS No: 1396871-84-3
• MF: C₂₂H₂₄ClN₅OS
• MW: 441.976861953735
• CID: 6377564
• PubChem ID: 71795561
• Update Time: 2025-06-08

1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide
• 1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[6-(4-chlorophenyl)-3-pyridazinyl]-N-[(2,4-dimethyl-5-thiazolyl)methyl]-
• VU0542321-1
• F6261-3526
• 1396871-84-3
• 1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-((2,4-dimethylthiazol-5-yl)methyl)piperidine-4-carboxamide
• AKOS024546393

• Inchi： 1S/C22H24ClN5OS/c1-14-20(30-15(2)25-14)13-24-22(29)17-9-11-28(12-10-17)21-8-7-19(26-27-21)16-3-5-18(23)6-4-16/h3-8,17H,9-13H2,1-2H3,(H,24,29)
• InChI Key： LLZFUDLSHUOJKI-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(Cl)C=C3)C=C2)CCC(C(NCC2SC(C)=NC=2C)=O)CC1

Computed Properties

• Exact Mass: 441.1390093g/mol
• Monoisotopic Mass: 441.1390093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide

Research Brief on 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1396871-84-3)

In recent years, the compound 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1396871-84-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanism of action, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular interactions and binding affinities of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide. Structural analyses, including X-ray crystallography and molecular docking simulations, have revealed that this compound exhibits high selectivity for certain enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest its utility as a lead compound for the development of novel therapeutics in areas such as oncology, inflammation, and metabolic disorders.

Pharmacological evaluations have demonstrated that 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vitro and in vivo studies have shown that the compound effectively inhibits target enzymes at nanomolar concentrations, with minimal off-target effects. These attributes make it a promising candidate for further preclinical and clinical development.

Recent advancements in synthetic chemistry have also enabled the scalable production of 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide, addressing previous challenges related to yield and purity. Optimized synthetic routes have been reported, leveraging novel catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact. These developments are critical for ensuring the compound's availability for large-scale studies and eventual commercialization.

In conclusion, 1-6-(4-chlorophenyl)pyridazin-3-yl-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1396871-84-3) represents a significant advancement in the field of medicinal chemistry. Its unique pharmacological profile, combined with recent synthetic breakthroughs, positions it as a valuable tool for drug discovery and development. Future research should focus on further elucidating its therapeutic potential and optimizing its clinical applications.